Dimethyl 5-methoxypyridine-2,4-dicarboxylate

• CAS RN: 97988-77-7
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: dimethyl 5-methoxypyridine-2,4-dicarboxylate
• InChI: InChI=1S/C10H11NO5/c1-14-8-5-11-7(10(13)16-3)4-6(8)9(12)15-2/h4-5H,1-3H3
• InChI Key: VQTBHVBQQXPXCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1C(=O)OC)C(=O)OC

Description

Dimethyl 5-methoxypyridine-2,4-dicarboxylate is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300 mg of dimethyl 5-bromopyridine-2,4-dicarboxylate (from Example 3) are dissolved in 5 ml of absolute methanol, and 120 mg of sodium methylate are added. After 60 hours under reflux, the mixture is poured onto ice and 2 ml of 2N HCl, rendered alkaline with NaHCO3 and extracted with 2 portions of CH2Cl2. After the extract has been dried over MgSO4, the solvent is evaporated. 175 mg of a white solid remain.